4-hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one

• Molecular Formula: C10H6F3NO2
• Molecular Weight: 229.15 g/mol
• IUPAC Name: 4-hydroxy-7-(trifluoromethyl)-1H-quinolin-2-one
• InChI: InChI=1S/C10H6F3NO2/c11-10(12,13)5-1-2-6-7(3-5)14-9(16)4-8(6)15/h1-4H,(H2,14,15,16)
• InChI Key: FISQRWQWLJBJJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(F)(F)F)NC(=O)C=C2O

Description

4-hydroxy-7-(trifluoromethyl)quinolin-2(1H)-one is a useful research compound. Its molecular formula is C10H6F3NO2 and its molecular weight is 229.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of the product of step 2 (3.0 g) in THF (60 ml) was added 0.5 M KHMDS in toluene (108 ml) dropwise at −78° C. After the addition was completed, the mixture was kept at −78° C. for 40 minutes, then it was allowed to warm up slowly at room temperature. The mixture was quenched with H2O and the product was extracted twice with water. The combined aqueous layers were washed with ethyl acetate twice and then acidified with 6N HCl. The solid was filtered and the filter cake was washed with water and dried by vacuum aspiration to get a beige solid which was triturated into ethyl acetate to get a white solid (1.7 g). LRMS (ES+) m/z 230.05 (M+H)+.

Synthesis routes and methods II

Procedure details

A suspension of 3-oxo-3-{[3-(trifluoromethyl)phenyl]amino}propanoic acid (3.26 g; 13.0 mmol; 1 eq) in polyphosphoric acid (26.4 g) is allowed to stir for 4 hours at 140° C. The mixture becomes limpid after 1 h30 stirring. After cooling to room temperature, the orange solution is taken-up in water (100 mL) and sonicated for 5 minutes. The resulting fine powder is filtrated and washed with cold water (4×20 mL). The solid is taken up several times in ethanol (3×100 mL) and concentrated to afford the title compound as a dry light orange powder (2.19 g; 9.6 mmol; 74%).